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Compound of Interest

Compound Name: Binospirone

Cat. No.: B021904 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Binospirone (MDL 73005EF) is a potent and selective ligand for the serotonin 1A (5-HT1A)

receptor, belonging to the azapirone class of compounds.[1] Its distinct pharmacological profile

makes it a valuable research tool for investigating the role of the 5-HT1A receptor in various

physiological and pathological processes. Binospirone acts as a partial agonist at presynaptic

5-HT1A autoreceptors and an antagonist at postsynaptic 5-HT1A receptors.[1] This dual activity

allows for the nuanced dissection of serotonergic signaling pathways. These application notes

provide a summary of binospirone's pharmacological properties and detailed protocols for its

use in key in vitro and in vivo experimental paradigms.

Data Presentation
The following tables summarize the quantitative pharmacological data for binospirone.

Table 1: Binospirone Binding Affinity for the 5-HT1A Receptor
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Compound Parameter Value Radioligand
Tissue/Syst
em

Reference

Binospirone

(MDL

73005EF)

pIC50 8.6
[3H]8-OH-

DPAT

5-HT1A

Recognition

Site

[2]

Binospirone

(MDL

73005EF)

IC50 (nM) ~2.5
[3H]8-OH-

DPAT

5-HT1A

Recognition

Site

[2]

Note: The IC50 value was calculated from the pIC50 value (10-8.6 M).

Table 2: Binospirone Functional Activity at the 5-HT1A Receptor

Compound Parameter Value Assay Type System Reference

Binospirone

(MDL

73005EF)

pEC50 9.3 ± 0.2
[35S]GTPγS

Binding

Cloned

human 5-

HT1A

Receptor

[2]

Binospirone

(MDL

73005EF)

EC50 (nM) ~0.5
[35S]GTPγS

Binding

Cloned

human 5-

HT1A

Receptor

Binospirone

(MDL

73005EF)

Intrinsic

Activity
Full Agonist

[35S]GTPγS

Binding

Cloned

human 5-

HT1A

Receptor

Binospirone

(MDL

73005EF)

Intrinsic

Activity

Partial

Agonist

Adenylate

Cyclase

Inhibition

Rat

Hippocampal

Membranes

Signaling Pathways and Logical Relationships
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The following diagrams illustrate the canonical 5-HT1A receptor signaling pathway and the

proposed dual mechanism of action for binospirone.
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Start

Membrane Preparation
(Cells or Tissue)

Assay Plate Setup
(Total, Non-specific, Displacement)

Incubation
(e.g., 60-120 min at 25°C)

Rapid Filtration
(Separate bound from free radioligand)

Scintillation Counting
(Measure radioactivity)

Data Analysis
(Calculate IC50 and Ki)

End

 

Start

Stereotaxic Probe Implantation
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Binospirone/Vehicle Administration
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Start

Animal Acclimation
(to testing room)

Binospirone/Vehicle Administration

Elevated Plus Maze Test
(e.g., 5 minutes)

Video Recording of Session

Behavioral Scoring
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Statistical Analysis
(Compare treatment groups)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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